Kelampayoside A
Overview
Description
Kelampayoside A is a natural product derived from Callicarpa peii . It is a type of phenol and has a molecular formula of C20H30O13 . It appears as a powder .
Synthesis Analysis
The synthesis of Kelampayoside A involves chromatographic methods and spectral analysis, including UV, IR, MS, 1H-NMR, and 13C-NMR . An expeditious route to the synthesis of kelampayosides A and B has been reported, using chemo-selective NIS/cat. TfOH glycosylation and BF3•Et2O-catalyzed condensation .Molecular Structure Analysis
The molecular structure of Kelampayoside A is complex, with a molecular weight of 478.5 g/mol . The SMILES notation for Kelampayoside A isCOC1=CC(=CC(=C1OC)OC)OC2C(C(C(C(O2)COC3C(C(CO3)(CO)O)O)O)O)O . Physical And Chemical Properties Analysis
Kelampayoside A is a powder with a molecular weight of 478.5 g/mol . It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc .Scientific Research Applications
Antioxidant Activity
Kelampayoside A exhibits antioxidant properties, making it a promising candidate for protecting cells from oxidative damage. In a DPPH assay (commonly used to assess antioxidant capacity), Kelampayoside A demonstrated an EC50 value of 35.7 µg/mL . Its ability to scavenge free radicals suggests potential benefits in preventing cellular damage associated with oxidative stress.
Anti-Inflammatory Activity
Studies suggest that Kelampayoside A may possess anti-inflammatory properties. By inhibiting the production of inflammatory mediators, it could help mitigate inflammation in various contexts. Further research is needed to elucidate the specific mechanisms involved.
Neuroprotective Effects
Kelampayoside A has shown promise in protecting nerve cells (neurons). Research indicates that it may enhance neuronal survival and shield neurons from damage. These neuroprotective properties could have implications for conditions related to neuronal degeneration.
Mechanism of Action
Target of Action
Kelampayoside A is a natural compound that primarily targets oxidative stress in the body . It has been shown to have potent antioxidative activity , which means it can neutralize harmful free radicals and reduce oxidative stress .
Mode of Action
Kelampayoside A interacts with its targets by neutralizing free radicals, unstable molecules that can cause damage to cells in the body . By neutralizing these free radicals, Kelampayoside A helps to prevent cellular damage and maintain the normal function of cells .
Biochemical Pathways
Its antioxidative activity suggests that it may be involved in pathways related tooxidative stress and free radical scavenging .
Pharmacokinetics
Its chemical structure suggests that it may be soluble in certain solvents
Result of Action
The primary result of Kelampayoside A’s action is a reduction in oxidative stress . By neutralizing free radicals, it helps to prevent cellular damage and maintain the normal function of cells . This can potentially lead to improved health and prevention of diseases associated with oxidative stress .
Action Environment
The action of Kelampayoside A may be influenced by various environmental factors. For instance, factors such as temperature, pH, and the presence of other compounds could potentially affect its stability and efficacy . .
Safety and Hazards
properties
IUPAC Name |
(2R,3S,4S,5R,6S)-2-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-6-(3,4,5-trimethoxyphenoxy)oxane-3,4,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30O13/c1-27-10-4-9(5-11(28-2)16(10)29-3)32-18-15(24)14(23)13(22)12(33-18)6-30-19-17(25)20(26,7-21)8-31-19/h4-5,12-15,17-19,21-26H,6-8H2,1-3H3/t12-,13-,14+,15-,17+,18-,19-,20-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKGKQISENBKOCA-FHXQZXMCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)OC2C(C(C(C(O2)COC3C(C(CO3)(CO)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO[C@H]3[C@@H]([C@](CO3)(CO)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30O13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101317142 |
Source
|
| Record name | Kelampayoside A | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101317142 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
478.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | Kelampayoside A | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0038714 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
Kelampayoside A | |
CAS RN |
87562-76-3 |
Source
|
| Record name | Kelampayoside A | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=87562-76-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Kelampayoside A | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101317142 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Kelampayoside A | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0038714 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
132 - 134 °C |
Source
|
| Record name | Kelampayoside A | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0038714 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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